Cas no 445481-71-0 (2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-[(1-methylethyl)amino]-5-nitroso- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-[(1-methylethyl)amino]-5-nitroso- (9CI)
• CAS No: 445481-71-0
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 327631
• PubChem ID: 45093268
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-[(1-methylethyl)amino]-5-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-[(1-methylethyl)amino]-5-nitroso- (9CI)
• 1-methyl-5-nitroso-6-(propan-2-ylamino)pyrimidine-2,4-dione
• DTXSID70667164
• 445481-71-0
• 1-Methyl-5-nitroso-6-[(propan-2-yl)amino]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C8H12N4O3/c1-4(2)9-6-5(11-15)7(13)10-8(14)12(6)3/h4,9H,1-3H3,(H,10,13,14)
• InChI Key： ORJBRBJCUMRUCJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N1C)NC(C)C)N=O)=O

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.9Ų